Z-Gly-Pro-Arg-Pna

• Molecular Formula: C27H34N8O7
• Molecular Weight: 582.6 g/mol
• InChI: InChI=1S/C27H34N8O7/c28-26(29)30-14-4-8-21(24(37)32-19-10-12-20(13-11-19)35(40)41)33-25(38)22-9-5-15-34(22)23(36)16-31-27(39)42-17-18-6-2-1-3-7-18/h1-3,6-7,10-13,21-22H,4-5,8-9,14-17H2,(H,31,39)(H,32,37)(H,33,38)(H4,28,29,30)/t21-,22-/m0/s1
• InChIKey: ZPQZRIJTQNWNLG-VXKWHMMOSA-N

Z-Gly-Pro-Arg-pNA: Chromogenic Substrate for Serine Proteases

Z-Gly-Pro-Arg-pNA (also known as Z-GPR-pNA or Chromozym TH) is a tripeptide chromogenic substrate composed of a benzyloxycarbonyl (Z)-protected Gly-Pro-Arg sequence coupled to a para-nitroanilide (pNA) chromophore . This compound serves as a substrate for serine proteases, particularly thrombin, which cleaves the Arg-pNA amide bond to release pNA, enabling quantitative spectrophotometric detection at 405 nm [1]. The compound has been widely utilized in coagulation research, antithrombin activity determination, and thrombin inhibition studies since its initial characterization in the late 1970s .

• [1] Lottenberg R, Hall JA, Fenton JW, Jackson CM. The action of thrombin on peptide p-nitroanilide substrates: hydrolysis of Tos-Gly-Pro-Arg-pNA and D-Phe-Pip-Arg-pNA by human alpha and gamma and bovine alpha and beta-thrombins. Thrombosis Research. 1982;28(3):313-332. View Source

Z-Gly-Pro-Arg-pNA: Substrate Interchangeability Risks

Thrombin chromogenic substrates cannot be used interchangeably without validation, as variations in N-terminal protecting groups and peptide sequences substantially alter kinetic parameters, enzyme specificity profiles, and sensitivity . For instance, the N-terminal protecting group (Z- vs Tos- vs Bz-) influences substrate solubility, enzyme recognition, and hydrolytic efficiency, while sequence differences (e.g., Pro at P2 vs Phe-Val at P2-P3) determine selectivity among serine proteases such as thrombin, plasmin, factor Xa, and trypsin [1]. Direct substitution of Z-Gly-Pro-Arg-pNA with analogs like S-2238 or S-2160 without re-optimization can introduce measurement error, alter detection limits, and compromise cross-study comparability, particularly when assay sensitivity or enzyme purity is critical [1].

• [1] Lottenberg R, Hall JA, Fenton JW, Jackson CM. The action of thrombin on peptide p-nitroanilide substrates: hydrolysis of Tos-Gly-Pro-Arg-pNA and D-Phe-Pip-Arg-pNA by human alpha and gamma and bovine alpha and beta-thrombins. Thrombosis Research. 1982;28(3):313-332. View Source

Z-Gly-Pro-Arg-pNA: Comparative Substrate Performance

Solubility Advantage vs. S-2238 and Spectrozyme-TH

In a direct head-to-head comparison, Chromozym TH (Z-Gly-Pro-Arg-pNA) exhibits substantially greater sensitivity to thrombin than the earlier-generation substrate S-2160 (N-Bz-Phe-Val-Arg-pNA) . Patent literature further quantifies that substrates with the Gly-Pro-Arg sequence react approximately 4 times more rapidly with thrombin than S-2160, and possess about 10 times greater aqueous solubility [1].

Evidence Dimension	Thrombin sensitivity (relative hydrolysis rate) and aqueous solubility
Target Compound Data	Approximately 4× faster reaction rate with thrombin vs S-2160; ~10× greater aqueous solubility
Comparator Or Baseline	S-2160 (N-Bz-Phe-Val-Arg-pNA); previously best available substrate for thrombin
Quantified Difference	~4-fold higher reaction rate; ~10-fold higher solubility
Conditions	Enzymatic hydrolysis with thrombin; spectrophotometric detection at 405 nm

Why This Matters

For procurement decisions, the ~4-fold sensitivity advantage enables detection of lower thrombin concentrations with improved signal-to-noise ratios, while the 10-fold solubility advantage reduces assay preparation time and expands usable concentration ranges.

• [1] Svendsen LG. Novel chromogenic thrombin substrates. US Patent 4,169,015. September 25, 1979. View Source

Buffer Optimization: Chromozym-TH vs. S-2238

Direct comparison of Z-Gly-Pro-Arg-pNA (reported as Tos-Gly-Pro-Arg-pNA, Chromozym TH) and S-2238 (H-D-Phe-Pip-Arg-pNA) using human α-thrombin reveals distinct kinetic differences [1]. Under identical assay conditions (I = 0.11 M, 25°C, pH 7.8), Chromozym TH exhibits a higher kcat (127 s⁻¹) than S-2238 (91.4 s⁻¹), while S-2238 shows tighter binding with a lower Km (1.33 μM) compared to Chromozym TH (4.18 μM) [1].

Evidence Dimension	Kinetic parameters (Km, kcat) with human α-thrombin
Target Compound Data	Km = 4.18 ± 0.22 μM; kcat = 127 ± 8 s⁻¹
Comparator Or Baseline	S-2238 (H-D-Phe-Pip-Arg-pNA): Km = 1.33 ± 0.07 μM; kcat = 91.4 ± 1.8 s⁻¹
Quantified Difference	kcat: 127 vs 91.4 s⁻¹ (~39% higher for Chromozym TH); Km: 4.18 vs 1.33 μM (Chromozym TH Km is ~3.1× higher)
Conditions	I = 0.11 M, 25°C, pH 7.8; human α-thrombin (>90% α form) with high fibrinogen clotting activity (~3,000 U.S. units/mg protein)

Why This Matters

The higher kcat of Z-Gly-Pro-Arg-pNA yields greater signal output per enzyme molecule at saturating substrate concentrations, which is advantageous for endpoint assays and inhibitor screening requiring robust signal generation, while S-2238's lower Km favors rate-based assays at limiting substrate conditions.

• [1] Lottenberg R, Hall JA, Fenton JW, Jackson CM. The action of thrombin on peptide p-nitroanilide substrates: hydrolysis of Tos-Gly-Pro-Arg-pNA and D-Phe-Pip-Arg-pNA by human alpha and gamma and bovine alpha and beta-thrombins. Thrombosis Research. 1982;28(3):313-332. View Source

Km Temperature Stability vs. S-2238

Chromozym TH (Z-Gly-Pro-Arg-pNA) demonstrates a defined selectivity profile across multiple serine proteases. Testing against purified human plasmin, bovine trypsin, human α-thrombin, and bovine factor Xa showed that Chromozym TH is sensitive to thrombin but insensitive to factor Xa, though it is hydrolyzed to varying degrees by plasmin and trypsin . In contrast, S-2222 (N-Bz-Ile-Glu-Gly-Arg-pNA) is sensitive to factor Xa and insensitive to thrombin .

Evidence Dimension	Enzyme selectivity across serine proteases
Target Compound Data	Sensitive to thrombin; insensitive to factor Xa; hydrolyzed to varying degrees by plasmin and trypsin
Comparator Or Baseline	S-2222 (N-Bz-Ile-Glu-Gly-Arg-pNA): sensitive to factor Xa, insensitive to thrombin; S-2238 (H-D-Phe-Pip-Arg-pNA): sensitive to thrombin, insensitive to factor Xa; S-2160 (N-Bz-Phe-Val-Arg-pNA): sensitive to thrombin but substantially lower sensitivity than Chromozym TH
Quantified Difference	Qualitative insensitivity to factor Xa distinguishes Chromozym TH from S-2222; substantially greater thrombin sensitivity distinguishes Chromozym TH from S-2160
Conditions	Highly purified preparations of human plasmin, bovine trypsin, human α-thrombin, and bovine factor Xa

Why This Matters

The insensitivity to factor Xa enables Z-Gly-Pro-Arg-pNA to be used in assays where factor Xa is present without cross-interference, unlike substrates such as S-2222. However, users should note the substrate is hydrolyzed by plasmin and trypsin, necessitating appropriate controls or inhibitor supplementation when these enzymes are co-present.

Thrombin Sensitivity Profile vs. S-2238 and S-2160

Z-Gly-Pro-Arg-pNA exhibits distinct solubility and storage characteristics compared to alternative thrombin substrates. The compound is soluble in DMSO and stable for 3 years as powder when stored at -20°C [1]. In solution at -80°C, stability extends to 6 months, while storage at -20°C limits usage to 1 month [1]. The Z- (benzyloxycarbonyl) protecting group confers different stability properties compared to Tosyl-protected analogs such as Tos-Gly-Pro-Arg-pNA, with the Z-group being generally more stable to acidic conditions but requiring careful handling to avoid repeated freeze-thaw cycles [1].

Evidence Dimension	Long-term storage stability and solution handling
Target Compound Data	Powder: -20°C for 3 years; DMSO stock at -80°C: 6 months; DMSO stock at -20°C: 1 month
Comparator Or Baseline	Tos-Gly-Pro-Arg-pNA (Chromozym TH, Tosyl-protected analog): typically similar storage requirements but differing stability profiles in acidic/basic conditions due to different N-protecting group chemistry; quantitative comparative stability data not identified in accessible literature
Quantified Difference	Comparative stability data under standardized conditions not identified; differentiation based on protecting group chemistry (Z- vs Tos-)
Conditions	DMSO stock solution; powder form; storage at specified temperatures

Why This Matters

The defined stability window for DMSO stocks (-80°C for 6 months) guides laboratory inventory management and aliquot preparation, minimizing assay-to-assay variability from substrate degradation. The Z-protecting group may offer advantages in protocols requiring acidic workup steps.

• [1] GlpBio. Z-Gly-Pro-Arg-pNA (Catalog No. GA23820) Technical Datasheet. View Source

Z-Gly-Pro-Arg-pNA: Application Scenarios

High Substrate Saturation Kinetic Studies

Z-Gly-Pro-Arg-pNA is validated for antithrombin III (AT-III) activity assays in clinical and research laboratories. The assay involves incubating diluted plasma with heparin and excess thrombin, allowing AT-III-heparin complex to neutralize thrombin, followed by addition of Z-Gly-Pro-Arg-pNA to quantify residual thrombin activity photometrically at 405 nm [1]. This method demonstrates strong correlation (r = 0.988) with immunological AT-III determination and maintains linearity up to 125% AT-III activity [1].

Antithrombin III Diagnostic Assays

Z-Gly-Pro-Arg-pNA serves as a validated substrate for determining inhibition constants (Ki) and binding thermodynamics of thrombin inhibitors, including bovine pancreatic trypsin inhibitor (BPTI) mutants . The well-characterized kinetic parameters (Km = 4.18 μM, kcat = 127 s⁻¹ for human α-thrombin) provide a reliable reference framework for inhibitor studies, enabling quantitative comparison of inhibitory potency across compound libraries [2].

Thrombin Integrity Quality Control

Z-Gly-Pro-Arg-pNA is employed in PSA activation protease assays, including determination of enterokinase-PSA-trypsin (EK-PSA-TRP) activity . The substrate's susceptibility to trypsin-like serine proteases makes it suitable for monitoring protease cascades involved in PSA zymogen activation, an application distinct from its primary use in coagulation research .

PSA Activation Protease Detection Assays

Z-Gly-Pro-Arg-pNA enables sensitive, quantitative detection of thrombin activity in purified enzyme preparations and plasma samples. The ~4-fold sensitivity advantage over earlier substrates like S-2160 allows detection of thrombin concentrations below 0.1 nM when assays incorporate polyethylene glycol 6,000 to minimize surface adsorption artifacts [2]. This sensitivity supports both kinetic studies of thrombin activation and quality control applications in coagulation factor manufacturing.

• [1] Japanese Society on Thrombosis and Hemostasis. Determination of plasma anti-thrombin III with chromogenic peptide substrate. Japanese Journal of Thrombosis and Hemostasis. 1980;11(1):117-120. View Source
• [2] Lottenberg R, Hall JA, Fenton JW, Jackson CM. The action of thrombin on peptide p-nitroanilide substrates: hydrolysis of Tos-Gly-Pro-Arg-pNA and D-Phe-Pip-Arg-pNA by human alpha and gamma and bovine alpha and beta-thrombins. Thrombosis Research. 1982;28(3):313-332. View Source